Cas no 1701432-08-7 ([5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid)

• Product Name: [5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
• CAS No: 1701432-08-7
• MF: C₆H₄BF₄NO₂
• MW: 208.9060754776
• MDL: MFCD22491306
• CID: 4703202
• PubChem ID: 91882690
• Update Time: 2023-08-15

[5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
• FIJNSXOMCNJYRC-UHFFFAOYSA-N
• 3-Fluoro-2-(trifluoromethyl)pyridine-5-boronic acid
• 5-fluoro-6-(trifluoromethyl)pyridin-3-ylboronic acid

• MDL： MFCD22491306
• Inchi： 1S/C6H4BF4NO2/c8-4-1-3(7(13)14)2-12-5(4)6(9,10)11/h1-2,13-14H
• InChI Key： FIJNSXOMCNJYRC-UHFFFAOYSA-N
• SMILES： FC1=CC(B(O)O)=CN=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Topological Polar Surface Area: 53.4